Cas no 721418-37-7 (3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid)

• Product Name: 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• CAS No: 721418-37-7
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD03950772
• CID: 3105488
• PubChem ID: 2396443
• Update Time: 2025-09-19

3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hexyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid
• 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• 3-Hexyl-3,4-dihydro-4-oxo-1-phthalazinecarboxylic acid
• 3-hexyl-4-oxophthalazine-1-carboxylic acid
• 3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylicacid
• AKOS008966857
• AT35117
• MFCD03950772
• EN300-04318
• CS-0219553
• Z56862309
• 721418-37-7

• MDL： MFCD03950772
• Inchi： 1S/C15H18N2O3/c1-2-3-4-7-10-17-14(18)12-9-6-5-8-11(12)13(16-17)15(19)20/h5-6,8-9H,2-4,7,10H2,1H3,(H,19,20)
• InChI Key： JTIKTZBSXWRFHM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=NN1CCCCCC

Computed Properties

• Exact Mass: 274.13174244Da
• Monoisotopic Mass: 274.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70Ų

3-hexyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines